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Compound of Interest

Compound Name: 3-Ethyl-3-hexanol

Cat. No.: B1581893

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 3-Ethyl-3-hexanol, a
tertiary alcohol of interest in various chemical and pharmaceutical research settings. This
document details its commercial availability from various suppliers, outlines key quantitative
data, and provides a detailed, representative protocol for its synthesis via the Grignard
reaction. Furthermore, it includes a methodology for purity assessment using Gas
Chromatography-Mass Spectrometry (GC-MS) and visual diagrams to elucidate the synthetic
pathways.

Commercial Availability and Suppliers

3-Ethyl-3-hexanol is readily available from a range of chemical suppliers, catering to research
and development needs. The compound is typically offered in various grades of purity and
guantities. Below is a summary of prominent suppliers and their offerings.
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Product .
. . Available
Supplier Name/Number  Purity . CAS Number
Quantities
(Example)
Thermo Scientific
) 3-Ethyl-3-
Chemicals
hexanol, 98% >97.5% to 98% 5¢g 597-76-2
(formerly Alfa
(B20859.06)
Aesar)
3-Ethyl-3-
] S hexanol, 98%,
Fisher Scientific o 98% 5¢ 597-76-2
Thermo Scientific
Chemicals
Sigma-Aldrich 3-Ethyl-3-
(distributor for hexanol
95% - 597-76-2
BLD (BL3H9BB32E1B
Pharmatech) )
Santa Cruz 3-Ethyl-3-
Biotechnology, hexanol (sc- - - 597-76-2
Inc. 268630)
Bulk, FCL/TL,
3-Ethyl-3-
Parchem - Pallet, Drum, 597-76-2
hexanol )
R&D/Pilot
) 3-ETHYL-3- Varies (e.g., )
ChemicalBook Varies (e.g., kg) 597-76-2
HEXANOL 99%-+)

Quantitative Data

A summary of the key physical and chemical properties of 3-Ethyl-3-hexanol is presented
below. These values are essential for its application in experimental settings.
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Property Value Source

Molecular Formula CsH1s0 --INVALID-LINK--

Molecular Weight 130.23 g/mol --INVALID-LINK--

CAS Number 597-76-2 --INVALID-LINK--
Appearance Colorless liquid --INVALID-LINK--

Boiling Point 160 °C at 760 mmHg --INVALID-LINK--

Refractive Index 1.4295-1.4335 @ 20°C --INVALID-LINK--

Purity (Assay by GC) Typically 295% - 98% INVALID-LINIC-, —INVALID-

LINK--

Synthesis of 3-Ethyl-3-hexanol via Grignard

Reaction

The most common and versatile method for synthesizing tertiary alcohols like 3-Ethyl-3-

hexanol is the Grignard reaction. This involves the reaction of a Grignard reagent with a

ketone or an ester. Two plausible synthetic routes are outlined below.

Synthetic Pathways
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Synthesis Pathways for 3-Ethyl-3-hexanol

Route 1: Ketone Pathway Route 2: Ester Pathway
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Synthesis pathways for 3-Ethyl-3-hexanol.

Detailed Experimental Protocol (Representative)

The following protocol describes the synthesis of 3-Ethyl-3-hexanol from 3-hexanone and

ethylmagnesium bromide. This is a representative procedure and should be adapted and

optimized as necessary.

Materials:

Magnesium turnings
Bromoethane
Anhydrous diethyl ether or tetrahydrofuran (THF)

3-Hexanone
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o Saturated aqueous ammonium chloride (NH4ClI) solution

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)

e Hydrochloric acid (HCI), dilute aqueous solution

Equipment:

Three-necked round-bottom flask

o Reflux condenser

e Dropping funnel

o Magnetic stirrer and stir bar

e Heating mantle

 Inert atmosphere setup (e.g., nitrogen or argon balloon)

e Separatory funnel

 Rotary evaporator

« Distillation apparatus

Procedure:

o Preparation of the Grignard Reagent (Ethylmagnesium Bromide):

o All glassware must be oven-dried and assembled while hot under an inert atmosphere to
exclude moisture.

o Place magnesium turnings in the three-necked flask.

o Add a small volume of anhydrous diethyl ether or THF, just enough to cover the
magnesium.

o In the dropping funnel, prepare a solution of bromoethane in anhydrous ether/THF.
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o Add a small amount of the bromoethane solution to the magnesium. The reaction should
initiate, as evidenced by bubbling and a cloudy appearance. If the reaction does not start,
gentle warming or the addition of a small crystal of iodine may be necessary.

o Once the reaction has started, add the remaining bromoethane solution dropwise at a rate
that maintains a gentle reflux.

o After the addition is complete, continue to stir the mixture until most of the magnesium has
reacted.

e Reaction with 3-Hexanone:

[¢]

Cool the Grignard reagent solution in an ice bath.

[¢]

Dissolve 3-hexanone in anhydrous ether/THF and add this solution to the dropping funnel.

[e]

Add the 3-hexanone solution dropwise to the stirred Grignard reagent, maintaining a low
temperature.

[e]

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-2 hours.

o Work-up and Purification:

o Cool the reaction mixture in an ice bath and slowly quench the reaction by the dropwise
addition of a saturated aqueous solution of ammonium chloride. This will hydrolyze the
magnesium alkoxide and neutralize any unreacted Grignard reagent.

o Transfer the mixture to a separatory funnel.

o Separate the organic layer. Extract the aqueous layer with two portions of diethyl ether.

o Combine all organic layers and wash sequentially with dilute HCI, saturated sodium
bicarbonate solution, and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter to remove the drying agent and remove the solvent using a rotary evaporator.
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o The crude product can be purified by fractional distillation under reduced pressure to yield

pure 3-Ethyl-3-hexanol.

Purity Assessment by Gas Chromatography-Mass
Spectrometry (GC-MS)

The purity of the synthesized 3-Ethyl-3-hexanol and the identity of any byproducts can be
determined using GC-MS.

Experimental Workflow
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GC-MS Analysis Workflow for 3-Ethyl-3-hexanol

Sample Preparation
(Dilute in volatile solvent, e.g., Dichloromethane)

GC Injection
(e.g., 1 uL, split/splitless)
GC Separation
(e.g., DB-5 column, temperature gradient)
MS lonization
(Electron lonization, 70 eV)
Mass Detection
(Scan m/z range, e.g., 40-300)
Data Analysis
(Peak integration, library search)
Purity Determination
(% Area)
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« To cite this document: BenchChem. [A Technical Guide to 3-Ethyl-3-hexanol: Commercial
Availability, Synthesis, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581893#commercial-availability-and-suppliers-of-3-
ethyl-3-hexanol]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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